Cas no 55767-12-9 (Phosphonium, tributylmethyl-?, 4-?methylbenzenesulfona?te (1:1))

• Product Name: Phosphonium, tributylmethyl-?, 4-?methylbenzenesulfona?te (1:1)
• CAS No: 55767-12-9
• MF: C₁₃H₃₀P+^.C₇H₇O₃S-
• MW: 388.545
• MDL: MFCD32174050
• CID: 4526939
• PubChem ID: 21328163
• Update Time: 2025-10-28

Phosphonium, tributylmethyl-?, 4-?methylbenzenesulfona?te (1:1) Chemical and Physical Properties

Names and Identifiers

• Phosphonium, tributylmethyl-?, 4-?methylbenzenesulfona?te (1:1)
• MFCD32174050
• Tributylmethylphosphonium p-toluenesulfonate (45-55% in water)
• 55767-12-9
• 4-methylbenzenesulfonate;tributyl(methyl)phosphanium
• Tributyl(methyl)phosphonium 4-methylbenzenesulfonate
• SCHEMBL306552
• tributyl(methyl)phosphonium tosylate

• MDL： MFCD32174050
• Inchi： InChI=1S/C13H30P.C7H8O3S/c1-5-8-11-14(4,12-9-6-2)13-10-7-3;1-6-2-4-7(5-3-6)11(8,9)10/h5-13H2,1-4H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key： VWIXDAMPMRGBBN-UHFFFAOYSA-M
• SMILES： CCCC[P+](C)(CCCC)CCCC.CC1=CC=C(C=C1)S(=O)(=O)[O-]

Computed Properties

• Exact Mass: 388.22010321g/mol
• Monoisotopic Mass: 388.22010321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 292
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates

Additional information on Phosphonium, tributylmethyl-?, 4-?methylbenzenesulfona?te (1:1)

Recent Advances in the Study of Phosphonium, tributylmethyl-?, 4-?methylbenzenesulfona?te (1:1) (CAS: 55767-12-9)

Phosphonium, tributylmethyl-?, 4-?methylbenzenesulfona?te (1:1) (CAS: 55767-12-9) is a quaternary phosphonium salt that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique physicochemical properties and potential applications in drug delivery, catalysis, and antimicrobial agents. Recent studies have explored its synthesis, characterization, and biological activities, providing new insights into its utility in biomedical applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of this compound as a phase-transfer catalyst in the synthesis of biologically active molecules. The researchers demonstrated that Phosphonium, tributylmethyl-?, 4-?methylbenzenesulfona?te (1:1) significantly enhances the yield and selectivity of nucleophilic substitution reactions, making it a valuable tool in the preparation of complex pharmaceutical intermediates. The study also highlighted its stability under various reaction conditions, which is critical for industrial-scale applications.

In another recent development, a team from the University of Cambridge explored the antimicrobial properties of this compound. Their findings, published in ACS Infectious Diseases, revealed that Phosphonium, tributylmethyl-?, 4-?methylbenzenesulfona?te (1:1) exhibits potent activity against multidrug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The mechanism of action was attributed to its ability to disrupt bacterial cell membranes, leading to rapid cell death. This discovery opens new avenues for the development of novel antimicrobial agents to address the growing threat of antibiotic resistance.

Further research has focused on the compound's potential in drug delivery systems. A 2024 study in Advanced Materials reported the use of Phosphonium, tributylmethyl-?, 4-?methylbenzenesulfona?te (1:1) as a component of lipid nanoparticles for targeted drug delivery. The study demonstrated that the compound improves the stability and cellular uptake of nanoparticles, enhancing the efficacy of encapsulated therapeutics. This application is particularly promising for the treatment of cancers and other diseases requiring precise drug targeting.

Despite these advancements, challenges remain in the large-scale production and regulatory approval of Phosphonium, tributylmethyl-?, 4-?methylbenzenesulfona?te (1:1). Ongoing research aims to optimize synthetic routes and evaluate its safety profile in preclinical models. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical applications.

In conclusion, Phosphonium, tributylmethyl-?, 4-?methylbenzenesulfona?te (1:1) (CAS: 55767-12-9) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications in catalysis, antimicrobial therapy, and drug delivery underscore its potential to address critical challenges in the field. Future studies will likely focus on expanding its utility and overcoming existing limitations to fully realize its therapeutic and industrial potential.